Cas no 14778-87-1 (6-Methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole-3(2H)-thione)

• Product Name: 6-Methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole-3(2H)-thione
• CAS No: 14778-87-1
• MF: C₄H₄N₄S₂
• MW: 172.231356620789
• MDL: MFCD22576115
• CID: 2093383
• PubChem ID: 5374303
• Update Time: 2025-05-26

6-Methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole-3(2H)-thione Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole-3(2H)-thione
• 6-Methyl-[1,2,4]triazolo-[3,4-b][1,3,4]thiadiazole-3-thiol
• 6-Methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole-3(2H)-thione #
• PDASXRXJUZFOPX-UHFFFAOYSA-N
• SCHEMBL3256452
• 6-methyl-2H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole-3-thione
• 14778-87-1
• AKOS024463365
• 2,3-Dihydro-6-methyl-1,2,4-triazolo(3,4-b)-1,3,4-thiadiazole-3-thione
• CS-W000491
• AKOS025396625
• 6-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole-3-thiol

• MDL： MFCD22576115
• Inchi： 1S/C4H4N4S2/c1-2-7-8-3(9)5-6-4(8)10-2/h1H3,(H,5,9)
• InChI Key： PDASXRXJUZFOPX-UHFFFAOYSA-N
• SMILES： S1C(C)=NN2C(NN=C12)=S

Computed Properties

• Exact Mass: 171.98773849g/mol
• Monoisotopic Mass: 171.98773849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 97.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 6-Methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole-3(2H)-thione

Recent Advances in the Study of 6-Methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole-3(2H)-thione (CAS: 14778-87-1)

The compound 6-Methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole-3(2H)-thione (CAS: 14778-87-1) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This heterocyclic compound, characterized by its unique triazolothiadiazole scaffold, exhibits a range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its therapeutic potential.

One of the key areas of research has been the antimicrobial activity of 6-Methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole-3(2H)-thione. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy against a panel of multidrug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. The compound was found to inhibit bacterial cell wall synthesis by targeting key enzymes involved in peptidoglycan biosynthesis. These findings suggest its potential as a lead compound for the development of novel antibiotics.

In the realm of anticancer research, 6-Methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole-3(2H)-thione has shown promising results in preclinical studies. A recent investigation published in Bioorganic & Medicinal Chemistry Letters highlighted its ability to induce apoptosis in cancer cells by modulating the activity of pro-apoptotic proteins such as Bax and caspase-3. Additionally, the compound exhibited selective cytotoxicity against cancer cells while sparing normal cells, a feature that enhances its appeal as a potential chemotherapeutic agent.

The synthetic chemistry of 6-Methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole-3(2H)-thione has also been a focus of recent research. A 2022 study in Tetrahedron Letters reported an improved synthetic route that yields the compound with higher purity and efficiency. The optimized method involves a one-pot cyclization reaction under mild conditions, reducing the need for hazardous reagents and minimizing environmental impact. This advancement is expected to facilitate large-scale production for further pharmacological evaluation.

Despite these promising developments, challenges remain in the clinical translation of 6-Methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole-3(2H)-thione. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and toxicological studies. Future research directions may include structural modifications to enhance its drug-like properties and the exploration of combination therapies to maximize therapeutic efficacy.

In conclusion, 6-Methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole-3(2H)-thione (CAS: 14778-87-1) represents a versatile scaffold with significant potential in drug discovery. Its diverse biological activities, coupled with recent advancements in synthetic chemistry, position it as a promising candidate for further development. Continued research efforts will be essential to unlock its full therapeutic potential and address the remaining challenges in its path to clinical application.